3-(2-ethoxyethyl)-8-(2-ethylphenyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-(2-ethoxyethyl)-6-(2-ethylphenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C26H27N5O3/c1-4-18-11-9-10-14-20(18)31-21(19-12-7-6-8-13-19)17-30-22-23(27-25(30)31)28(3)26(33)29(24(22)32)15-16-34-5-2/h6-14,17H,4-5,15-16H2,1-3H3
• InChI Key: TUUAZMBIFHXBNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOCC)C5=CC=CC=C5
• Molecular Formula: C26H27N5O3
• Molecular Weight: 457.5 g/mol

Description

3-(2-ethoxyethyl)-8-(2-ethylphenyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C26H27N5O3 and its molecular weight is 457.534. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on similar compounds, such as imidazo[1,2,3-cd]purines and imidazo[2,1-f]purines, involves the synthesis of novel derivatives through various chemical reactions, including intramolecular alkylation and reactions with isothiocyanates. These studies contribute to the broader understanding of purine derivatives' synthesis and potential chemical modifications, laying the groundwork for future applications in medicinal chemistry and beyond (Simo et al., 1998), (Klásek et al., 2010).

Biological Activity

The synthesis of imidazo[2,1-f]purine-2,4-dione derivatives has been explored for their potential antidepressant and anxiolytic activities. These compounds are evaluated for their affinity towards serotonin receptors and their pharmacological profiles in animal models. Such studies highlight the potential therapeutic applications of these compounds in treating mood disorders (Zagórska et al., 2016), (Zagórska et al., 2015).

Drug Design and Medicinal Chemistry

Purine derivatives, including imidazo[2,1-f]purine-2,4-diones, are of significant interest in drug design for their versatile pharmacophore properties. They serve as potent scaffolds for the development of new therapeutic agents, with applications ranging from antiviral to anticancer activities. The exploration of these compounds involves structural modifications to enhance their biological activities and selectivity toward specific targets (Baraldi et al., 2008), (Baraldi et al., 2005).